3-(3-Chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]propanoic acid

• Molecular Formula: C17H15ClN2O5
• Molecular Weight: 362.8 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]propanoic acid
• InChI: InChI=1S/C17H15ClN2O5/c1-10-4-2-7-13(16(10)20(24)25)17(23)19-14(9-15(21)22)11-5-3-6-12(18)8-11/h2-8,14H,9H2,1H3,(H,19,23)(H,21,22)
• InChI Key: QBQRGKVPRPFFAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC(CC(=O)O)C2=CC(=CC=C2)Cl)[N+](=O)[O-]

Description

3-(3-Chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]propanoic acid is a synthetic organic compound that belongs to the class of aromatic carboxylic acids This compound is characterized by the presence of a chlorophenyl group, a nitrobenzoyl group, and a propanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]propanoic acid typically involves multi-step organic reactions. One possible synthetic route could include:

Nitration: Introduction of a nitro group into a benzene ring.

Friedel-Crafts Acylation: Formation of the benzoyl group.

Amination: Introduction of the amino group.

Chlorination: Introduction of the chlorine atom.

Carboxylation: Formation of the carboxylic acid group.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic steps to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of catalysts might be employed.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the nitro group.

Reduction: Reduction of the nitro group to an amine.

Substitution: Electrophilic or nucleophilic substitution reactions at the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas with a palladium catalyst, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

Oxidation: Formation of nitroso or hydroxylamine derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

Chemistry: As an intermediate in organic synthesis.

Biology: As a probe for studying biochemical pathways.

Medicine: Potential therapeutic applications due to its unique structure.

Industry: Use in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with biological targets. It might involve:

Molecular Targets: Enzymes, receptors, or other proteins.

Pathways: Inhibition or activation of specific biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• 3-(3-Chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]butanoic acid
• 3-(3-Chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]pentanoic acid

Uniqueness

The unique combination of functional groups in 3-(3-Chlorophenyl)-3-[(3-methyl-2-nitrobenzoyl)amino]propanoic acid may confer specific chemical reactivity and biological activity that distinguishes it from similar compounds.